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A Comparative Olfactory Analysis of Pomarose Isomers for Researchers and Fragrance
Professionals

Pomarose, a high-impact captive odorant developed by Givaudan, is a synthetic double-
unsaturated ketone prized for its potent and complex fruity-rose aroma.[1][2][3][4][5][6][7] Its
unique scent profile, with nuances of apple, plum, and raisin, has led to its use in a variety of
commercial fragrances.[1][2] However, the characteristic aroma of Pomarose is almost
exclusively attributed to one of its stereoisomers, the (2E, 5Z)-isomer, which possesses an
exceptionally low odor threshold.[1][2] This guide provides a comparative analysis of the scent
profiles of Pomarose isomers, supported by available data, and outlines a detailed
experimental protocol for their sensory evaluation.

Isomer Scent Profile Comparison

The olfactory characteristics of the two primary Pomarose isomers differ significantly. The (2E,
5Z)-isomer is responsible for the powerful and defining fruity-rose scent of Pomarose, while
the (2E, 5E)-isomer is considerably less potent and barely detectable by most individuals.[1][2]
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Isomer Scent Profile Odor Threshold (in air)

Powerful fruity-rose with
(2E, 52)-Pomarose nuances of apple, plum, and 0.5 ng/L[1][2]
raisin.[1][2]

Described as fruity, rosy, with

notes of dried apple, plum, -~ o
o ) ) Not specified, but significantly
raisin, dried fruit, rum, and ]
(2E, 5E)-Pomarose ) higher than the (2E, 52)-
caramel.[8] It is barely )
isomer.
detectable to most people.[1]

[2]

It is important to note that the two isomers can equilibrate when exposed to traces of acid,
particularly in glass containers.[1][2] This underscores the importance of careful handling and
storage to maintain the desired scent profile.

Logical Relationship of Pomarose Isomers and
Scent Perception

The following diagram illustrates the relationship between the Pomarose isomers and their
distinct olfactory contributions.

Powerful Fruity-Rose Scent
(Apple, Plum, Raisin)

Acid-Catalyzed
Equilibration

Barely Detectable Scent
(Subtle Fruity, Caramel Notes)
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Pomarose Isomers and Their Scent Profiles

Experimental Protocol for Sensory Analysis

To conduct a rigorous comparative analysis of Pomarose isomers, a quantitative descriptive
analysis (QDA) by a trained sensory panel is recommended. The following protocol is adapted
from established methodologies for the sensory evaluation of fragrance compounds.[9][10]

1. Panelist Selection and Training:
¢ Selection: Screen panelists for their ability to detect and describe basic odorants.

e Training: Train the selected panel (typically 10-15 members) to identify and rate the intensity

apple,
"raisin," "caramel,” and "chemical." Use reference standards for each descriptor to ensure

of specific aroma descriptors relevant to Pomarose, such as "fruity,” "rosy, plum,”

consistency.
2. Sample Preparation:

e Prepare solutions of the (2E, 5Z)-Pomarose and (2E, 5E)-Pomarose isomers in an
odorless, non-polar solvent (e.g., diethyl phthalate or mineral oil) at various concentrations.

¢ Present the samples in a controlled environment with consistent temperature and humidity.
Samples should be coded to prevent bias.

3. Sensory Evaluation:
o Panelists will evaluate the odor of each sample presented on a smelling strip.

o For each sample, panelists will rate the intensity of the agreed-upon descriptors on a linear
scale (e.g., a 10-point scale where 0 = not detected and 10 = extremely intense).

e Awashout period with a neutral odor (e.g., smelling their own skin) should be enforced
between samples to prevent olfactory fatigue.

4. Data Analysis:
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o Collect the intensity ratings from all panelists for each isomer at each concentration.

e Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to identify
significant differences in the perceived intensity of each descriptor between the isomers.

e Principal Component Analysis (PCA) can also be used to visualize the relationships between
the isomers and the sensory attributes.

This structured approach will yield quantitative data on the distinct olfactory profiles of the
Pomarose isomers, providing valuable insights for research, fragrance development, and
quality control. The significant difference in odor perception between the isomers highlights the
critical role of stereochemistry in olfaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12675126#comparative-analysis-of-pomarose-
isomers-scent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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